Cas no 2305079-69-8 (3,6-Difluoropyridin-2-amine hydrochloride)

• Product Name: 3,6-Difluoropyridin-2-amine hydrochloride
• CAS No: 2305079-69-8
• MF: C₅H₅ClF₂N₂
• MW: 166.556406736374
• MDL: MFCD31693656
• CID: 4778009
• Update Time: 2026-02-27

3,6-Difluoropyridin-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,6-Difluoropyridin-2-amine hydrochloride
• SB35703

• MDL： MFCD31693656
• Inchi： 1S/C5H4F2N2.ClH/c6-3-1-2-4(7)9-5(3)8;/h1-2H,(H2,8,9);1H
• InChI Key： BUJXPMFZQVTXQV-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=C(N=C1N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 99
• Topological Polar Surface Area: 38.9

Additional information on 3,6-Difluoropyridin-2-amine hydrochloride

Introduction to 3,6-Difluoropyridin-2-amine hydrochloride (CAS No. 2305079-69-8)

3,6-Difluoropyridin-2-amine hydrochloride, with the chemical formula C₅H₄ClF₂N₂·HCl, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of heterocyclic molecules that exhibit diverse biological activities, making it a valuable scaffold for drug discovery and development. The presence of two fluorine atoms at the 3rd and 6th positions of the pyridine ring introduces unique electronic and steric properties, which can modulate the binding affinity and selectivity of the molecule towards biological targets.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and pharmaceutical formulations. The amine group at the 2-position provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives with tailored properties. This flexibility has made 3,6-difluoropyridin-2-amine hydrochloride a popular intermediate in organic synthesis and a key component in the development of novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the potential of fluorinated pyridines as pharmacophores in drug design. The electron-withdrawing nature of fluorine atoms can enhance metabolic stability and improve oral bioavailability, while also influencing the conformational preferences of the molecule. Studies have demonstrated that compounds incorporating fluorinated pyridine moieties often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

In particular, 3,6-difluoropyridin-2-amine hydrochloride has been investigated for its role in the development of small-molecule inhibitors targeting various therapeutic areas. For instance, research has shown that this compound can serve as a precursor for molecules with antimicrobial and anticancer properties. The fluorine atoms contribute to enhanced binding interactions with biological targets, such as enzymes and receptors, by increasing lipophilicity and reducing susceptibility to enzymatic degradation.

One notable application of 3,6-difluoropyridin-2-amine hydrochloride is in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in signal transduction pathways that regulate numerous cellular processes, including cell growth, differentiation, and apoptosis. By modulating kinase activity, fluorinated pyridine derivatives have shown promise in treating diseases such as cancer and inflammatory disorders. The unique structural features of 3,6-difluoropyridin-2-amine hydrochloride allow it to interact selectively with specific kinase domains, leading to potent inhibition of target pathways.

Another area where this compound has been explored is in the development of antiviral agents. The ability of fluorinated pyridines to enhance drug efficacy has been leveraged in designing inhibitors for viral proteases and polymerases. Preliminary studies indicate that derivatives of 3,6-difluoropyridin-2-amine hydrochloride can disrupt viral replication cycles by interfering with essential enzymatic processes. This opens up new avenues for developing treatments against emerging viral infections.

The agrochemical industry has also recognized the potential of 3,6-difluoropyridin-2-amine hydrochloride as a building block for novel pesticides. Fluorinated heterocycles are known for their improved stability against environmental degradation and enhanced activity against pests. Researchers have synthesized several analogs of this compound that exhibit potent insecticidal and herbicidal effects while maintaining low toxicity to non-target organisms. Such developments are crucial for addressing the growing challenges in global food security and sustainable agriculture.

From a synthetic chemistry perspective, 3,6-difluoropyridin-2-amine hydrochloride offers a versatile platform for exploring new reaction methodologies and catalytic systems. The amine group provides opportunities for nucleophilic substitution reactions, while the fluorine atoms can participate in metal-catalyzed cross-coupling reactions. These attributes have made it a valuable reagent in both academic research laboratories and industrial settings where innovation in synthetic strategies is paramount.

The future prospects for 3,6-difluoropyridin-2-amine hydrochloride are promising, given its broad applicability across multiple domains of chemical biology and drug discovery. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly important role in developing next-generation therapeutics. Ongoing research efforts are focused on optimizing its synthetic routes, exploring new derivatives, and evaluating its efficacy in preclinical studies.

In conclusion,3,6-Difluoropyridin-2-amine hydrochloride (CAS No. 2305079-69-8) is a multifaceted compound with significant potential in pharmaceuticals、agrochemicals，and synthetic chemistry。Its unique structural features，combined with its reactivity，make it an indispensable tool for researchers seeking to develop innovative solutions to global health challenges。As scientific exploration progresses，the applications of this remarkable molecule are expected to expand，further solidifying its importance in modern chemistry。